Cas no 1000933-46-9 (2-(2-Amino-4-methyl-1,3-thiazol-5-yl)sulfanylacetamide)

• Product Name: 2-(2-Amino-4-methyl-1,3-thiazol-5-yl)sulfanylacetamide
• CAS No: 1000933-46-9
• MF: C₆H₉N₃OS₂
• MW: 203.28515791893
• MDL: MFCD09935034
• CID: 4558563
• PubChem ID: 24696382
• Update Time: 2025-06-07

2-(2-Amino-4-methyl-1,3-thiazol-5-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2-amino-4-methyl-1,3-thiazol-5-yl)sulfanyl]acetamide
• Z335451420
• 2-(2-Amino-4-methyl-1,3-thiazol-5-yl)sulfanylacetamide

• MDL： MFCD09935034
• Inchi： 1S/C6H9N3OS2/c1-3-5(11-2-4(7)10)12-6(8)9-3/h2H2,1H3,(H2,7,10)(H2,8,9)
• InChI Key： DYDYXSPFKLYGRR-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)C1=C(C)N=C(N)S1

Computed Properties

• Exact Mass: 203.018704g/mol
• Monoisotopic Mass: 203.018704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.3g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 136

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-(2-Amino-4-methyl-1,3-thiazol-5-yl)sulfanylacetamide

Introduction to 2-(2-Amino-4-methyl-1,3-thiazol-5-yl)sulfanylacetamide (CAS No. 1000933-46-9)

2-(2-Amino-4-methyl-1,3-thiazol-5-yl)sulfanylacetamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1000933-46-9, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a thiazole core, which is a heterocyclic aromatic ring containing sulfur, combined with an amide functional group. This combination imparts distinct chemical properties that make it a valuable candidate for further exploration in synthetic chemistry and biological activity evaluation.

The thiazole moiety is well-documented for its role in various biologically active molecules, including antibiotics, antifungals, and anti-inflammatory agents. The presence of an amino group at the 2-position and a sulfanyl group at the 5-position of the thiazole ring enhances the compound's reactivity and interaction with biological targets. Furthermore, the acetamide moiety at the 1-position introduces additional functional diversity, enabling modifications that could fine-tune its pharmacological profile.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thiazole derivatives. The structural framework of 2-(2-Amino-4-methyl-1,3-thiazol-5-yl)sulfanylacetamide aligns well with this trend, as it offers a versatile platform for medicinal chemists to explore. Studies have demonstrated that modifications around the thiazole ring can significantly influence the biological activity of related compounds. For instance, researchers have investigated analogs of this molecule for their potential antimicrobial properties, finding that subtle changes in the substituents can enhance efficacy against specific pathogens.

The synthesis of 2-(2-Amino-4-methyl-1,3-thiazol-5-yl)sulfanylacetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular architecture efficiently. These synthetic approaches not only highlight the compound's synthetic accessibility but also underscore the growing sophistication in chemical synthesis techniques.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-(2-Amino-4-methyl-1,3-thiazol-5-yl)sulfanylacetamide and potential biological targets. These studies often involve docking simulations to predict binding affinities and identify key interaction points within biological macromolecules. Such insights are crucial for designing molecules with optimized pharmacokinetic properties and reduced side effects. The integration of computational tools with experimental data has accelerated the discovery process in drug development pipelines.

The pharmacological potential of 2-(2-Amino-4-methyl-1,3-thiazol-5-yl)sulfanylacetamide has been explored in several preclinical studies. Researchers have investigated its effects on enzymes and receptors relevant to various diseases, including cancer and inflammatory disorders. Preliminary findings suggest that this compound exhibits inhibitory activity against certain enzymes involved in disease pathogenesis. However, further studies are necessary to fully elucidate its mechanism of action and therapeutic potential.

In conclusion,2-(2-Amino-4-methyl-1,3-thiazol-5-yl)sulfanylacetamide (CAS No. 1000933-46-9) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. The combination of computational modeling and traditional synthetic chemistry has paved the way for rapid discovery and optimization of derivatives with enhanced therapeutic profiles. As research continues to evolve, this compound is likely to play a significant role in the development of novel treatments for various medical conditions.